molecular formula C13H12FNO B8753650 2-Acetyl-1-(4-fluorobenzyl)pyrrole CAS No. 251924-61-5

2-Acetyl-1-(4-fluorobenzyl)pyrrole

Cat. No.: B8753650
CAS No.: 251924-61-5
M. Wt: 217.24 g/mol
InChI Key: ABYOKPGLFOGKEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Acetyl-1-(4-fluorobenzyl)pyrrole is a useful research compound. Its molecular formula is C13H12FNO and its molecular weight is 217.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

251924-61-5

Molecular Formula

C13H12FNO

Molecular Weight

217.24 g/mol

IUPAC Name

1-[1-[(4-fluorophenyl)methyl]pyrrol-2-yl]ethanone

InChI

InChI=1S/C13H12FNO/c1-10(16)13-3-2-8-15(13)9-11-4-6-12(14)7-5-11/h2-8H,9H2,1H3

InChI Key

ABYOKPGLFOGKEW-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=CN1CC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (60% in mineral oil, 1.32 g, 33 mmol) in DMF (30 ml) was added at an ice bath temperature a solution of 2-acetylpyrrole (3.27 g, 30 mmol) in DMF (5 ml). The mixture was stirred at room temperature for 15 minutes and cooled again. To the solution was added dropwise a solution of 4-fluorobenzylbromide (6.24 g, 33 mmol) in DMF (2 ml). The reaction solution was stirred at room temperature for 1 hour and poured into ice-water, and then extracted with ethylacetate. The ethyl acetate was washed with water and dried. The solvent was evaporated to give 2-acetyl-1-(4-fluorobenzyl)pyrrole (6.5 g) as an oil quantitatively.
Quantity
1.32 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
3.27 g
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
6.24 g
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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